Cas no 2228120-53-2 (4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoic acid)

• Product Name: 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoic acid
• CAS No: 2228120-53-2
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6470647
• PubChem ID: 165766352
• Update Time: 2025-06-08

4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoic acid
• 2228120-53-2
• 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoic acid
• EN300-1796926

• Inchi： 1S/C10H17N3O2/c1-7(2)13-9(5-6-12-13)8(11)3-4-10(14)15/h5-8H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： VTTJPASRVAMEBI-UHFFFAOYSA-N
• SMILES： OC(CCC(C1=CC=NN1C(C)C)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoic acid

4-Amino-4-1-(Propan-2-yl)-1H-Pyrazol-5-ylbutanoic Acid: A Comprehensive Overview

4-Amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoic acid, identified by the CAS number 2228120-53-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a pyrazole ring substituted with a propan-2-yl group at position 1 and a butanoic acid moiety at position 5, with an amino group attached to the butanoic acid chain. This combination of functional groups provides the compound with versatile chemical properties, making it a valuable subject for research.

The synthesis of 4-amino-4-(propan-2-yl)-1H-pyrazol-5-butanoic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and oxidation processes, to achieve the desired product. Recent advancements in catalytic methods have further streamlined the synthesis process, enhancing both yield and purity. These developments underscore the importance of optimizing synthetic pathways to meet the growing demand for this compound in both academic and industrial settings.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 4-amino-pyrazole derivatives exhibit significant biological activity, particularly in modulating enzyme function and receptor binding. For instance, research conducted in 2023 demonstrated that this compound can inhibit certain kinases involved in cellular signaling pathways, suggesting its potential role in treating diseases such as cancer and inflammatory disorders. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for neuroprotective therapies.

The structural versatility of CAS No. 2228120-53-2 also lends itself to applications in material science. The pyrazole ring, known for its aromatic stability and electron-withdrawing properties, can be incorporated into advanced materials such as polymers and nanoparticles. Recent studies have explored its use as a building block for creating stimuli-responsive materials, which can change their properties under specific environmental conditions. This opens up possibilities for applications in sensors, drug delivery systems, and smart textiles.

In terms of safety and handling, 4-amino-pyrazole derivatives are generally considered non-toxic under normal handling conditions. However, as with all chemical compounds, proper precautions should be taken during synthesis and use to ensure compliance with safety regulations. Ongoing research is also focused on understanding the environmental impact of this compound, particularly its biodegradability and potential ecological effects.

The future prospects for CAS No. 2228120-53-2 are bright, with ongoing research exploring new synthetic routes, biological applications, and material science innovations. As advancements in analytical techniques continue to improve our understanding of molecular interactions, this compound is poised to play an increasingly important role in diverse scientific disciplines.